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Compound of Interest

Compound Name: 3,3-Dimethoxypropanenitrile

Cat. No.: B1201781

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data, handling precautions,
and emergency procedures for 3,3-Dimethoxypropanenitrile (CAS No. 57597-62-3).
Adherence to these guidelines is critical to ensure a safe laboratory environment.

Chemical Identification and Physical Properties

3,3-Dimethoxypropanenitrile, also known as 3,3-dimethoxypropionitrile, is a nitrile
intermediate used in pharmaceutical and fine chemical synthesis.[1] Its dual functionality allows
for versatile reactivity in various organic reactions.[1]

Table 1: Physical and Chemical Properties of 3,3-Dimethoxypropanenitrile
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Property Value Source(s)
Molecular Formula CsHaNO2 [2][3][4]
Molecular Weight 115.13 g/mol [31[4]
Appearance CoIorIe-ss t.o pale yellow or (A
brown liquid
Density 1.026 g/mL at 25°C [21[31[5]
Boiling Point 92.5°C at 30 mmHg 178 - (215] (4]
180°C
Flash Point 182°F (83.3°C) 71°C [2114]
Refractive Index n20/D 1.414 [2][5]
Vapor Pressure 0.639 mmHg at 25°C [2]
Solubility in Water Slightly soluble [4]

Hazard Identification and GHS Classification

3,3-Dimethoxypropanenitrile is classified as a hazardous chemical. It is crucial to understand
its potential health effects and adhere to all safety warnings.

e GHS Signal Word: Danger / Warning[6]

Hazard Statements:

H302: Harmful if swallowed.[3][6]

H312: Harmful in contact with skin.[2][3][6]

H315: Causes skin irritation.[2]

H317: May cause an allergic skin reaction.

H318 / H319: Causes serious eye damage / irritation.[2]
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e H332: Harmful if inhaled.[2][3][6]
e H402: Harmful to aquatic life.

Precautionary Statements (Selected):

P261 & P264: Avoid breathing mist or vapors and wash skin thoroughly after handling.
e P270: Do not eat, drink or smoke when using this product.

o P280: Wear protective gloves/ eye protection/ face protection.

e P301 + P312: IF SWALLOWED: Call a POISON CENTER/ doctor if you feel unwell.

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Table 2: Quantitative Toxicity Data

Metric Value Species Source(s)

Data not available for
3,3-
Dimethoxypropanenitri
le in the searched
LD50/LC50 _ , N/A [7]
sources. Toxicological
properties have not
been fully

investigated.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure. The
selection of PPE should be based on a thorough risk assessment of the specific laboratory
procedures being performed.
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Required Personal Protective Equipment

A,
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(e.g., Nitrile, Neoprene)

NIOSH-Approved Respirator
ume hood or if

Closed-Toe Shoes PN
or if ventilation is inadequate)

Chemical Safety Goggles ‘ Face Shield (for splash risk) Knee-Length Lab Coat

(Usein fi

Click to download full resolution via product page

Figure 1: Recommended Personal Protective Equipment (PPE) for handling 3,3-
Dimethoxypropanenitrile.

Handling and Storage Protocols

4.1 Handling

e Engineering Controls: Handle this chemical in a well-ventilated area, preferably within a
chemical fume hood.[8][9] Ensure adequate ventilation to keep airborne concentrations low.

[8]

o Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[8] Do not
eat, drink, or smoke in areas where this chemical is handled or stored.[3]

o Safe Handling Practices: Avoid contact with skin, eyes, and clothing.[8] Do not breathe
vapors or mists.[3] Keep away from heat, sparks, open flames, and other ignition sources.[1]

[418]
4.2 Storage
o Container: Keep container tightly closed in a dry, cool, and well-ventilated place.[1][4][8]

» Conditions to Avoid: Store away from incompatible materials.[4]
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e Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[4][8]

Emergency Procedures: First Aid and Spill
Response

Immediate and appropriate action is critical in the event of an exposure or spill. All personnel
should be familiar with the location and operation of emergency equipment, including safety
showers and eyewash stations.

5.1 First Aid Measures

o General Advice: Show the Safety Data Sheet (SDS) to the medical professional in
attendance.

o Eye Contact: Immediately rinse cautiously with plenty of water for at least 15 minutes.[8][10]
Remove contact lenses if present and easy to do.[10] Seek immediate medical attention.[2]

[8]

o Skin Contact: Take off immediately all contaminated clothing. Wash off immediately with
plenty of soap and water for at least 15 minutes.[2][8][11] If skin irritation or a rash occurs,
get medical advice.

« Inhalation: Move the exposed person to fresh air at once and keep them at rest in a position
comfortable for breathing.[3][11][12] If not breathing, give artificial respiration.[8][11] Call a
POISON CENTER or doctor if you feel unwell.[3]

 Ingestion: Rinse mouth with water.[13] Do NOT induce vomiting.[9] Call a POISON CENTER
or doctor for treatment advice.[3]

5.2 Chemical Spill Response Workflow In the event of a spill, follow a structured response
protocol to ensure safety and minimize environmental contamination.
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Figure 2: Logical workflow for responding to a 3,3-Dimethoxypropanenitrile spill.
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Experimental Protocols and Chemical Reactivity

While specific synthesis protocols using 3,3-Dimethoxypropanenitrile are beyond the scope
of this safety guide, understanding its chemical nature as a nitrile is essential for safe
experimental design.

o Hydrolysis: Nitriles can be hydrolyzed under acidic or basic conditions to form carboxylic
acids or their corresponding salts.[14][15] This reaction is often conducted by heating the
nitrile under reflux with an aqueous acid (like HCI) or a base (like NaOH).[14]

» Reduction: Nitriles can be reduced to primary amines using strong reducing agents like
lithium aluminum hydride (LiAIH4).[15][16] Milder reducing agents may yield aldehydes.[16]

e Reactions with Organometallics: Nitriles react with Grignard and organolithium reagents to
form ketones after hydrolysis of the intermediate imine.[15][16]

When planning experiments, researchers must account for the reactivity of the nitrile group,
potential side reactions, and the hazards associated with all reagents, intermediates, and
products. All reactions should be carried out with appropriate engineering controls and personal
protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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